Cas no 89268-62-2 (Famotidine Related Compound B)

• Product Name: Famotidine Related Compound B
• CAS No: 89268-62-2
• MF: C₁₆H₂₃N₁₁O₂S₅
• MW: 561.751313447952
• CID: 827069
• Update Time: 2025-05-21

Famotidine Related Compound B Chemical and Physical Properties

Names and Identifiers

• Famotidine Related Compound B
• 2-[4-[2-[5-[2-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]ethyl]-1,1-dioxo-4H-1,2,4,6-thiatriazin-3-yl]ethylsulfanylmethyl]-1,3-thiazol-2-yl]guanidine
• 3,5-Bis[2-[[[2-[(diaminomethylene)amino]thiazol-4-yl]methyl]sulphanyl]ethyl]-4H-1,2,4,6-thiatriazine 1,1-dioxide
• N,N′′′-[(1,1-Dioxido-2H-1,2,4,6-thiatriazine-3,5-diyl)bis(2,1-ethanediylthiomethylene-4,2-thiazolediyl)]bisguanidine
• 2H-1,2,4,6-Thiatriazine, guanidine deriv. (ZCI)
• Guanidine, N,N′′′-[2H-1,2,4,6-thiatriazine-3,5-diylbis(2,1-ethanediylthiomethylene-4,2-thiazolediyl)]bis-, S,S-dioxide (ZCI)
• N,N′′′-[(1,1-Dioxido-2H-1,2,4,6-thiatriazine-3,5-diyl)bis(2,1-ethanediylthiomethylene-4,2-thiazolediyl)]bis[guanidine] (ACI)

• Inchi： 1S/C16H23N11O2S5/c17-13(18)24-15-21-9(7-32-15)5-30-3-1-11-23-12(27-34(28,29)26-11)2-4-31-6-10-8-33-16(22-10)25-14(19)20/h7-8H,1-6H2,(H,23,26,27)(H4,17,18,21,24)(H4,19,20,22,25)
• InChI Key： NRRXZFHNRLQONH-UHFFFAOYSA-N
• SMILES： O=S1(N=C(CCSCC2=CSC(NC(N)=N)=N2)NC(CCSCC2=CSC(NC(N)=N)=N2)=N1)=O

Computed Properties

• Exact Mass: 561.06400

Experimental Properties

• PSA: 335.93000
• LogP: 3.82900

Famotidine Related Compound B Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Famotidine Related Compound B

Research Brief on Famotidine Related Compound B (CAS: 89268-62-2): Recent Advances and Applications

Famotidine Related Compound B (CAS: 89268-62-2) is a key impurity and degradation product of famotidine, a widely used histamine H2-receptor antagonist for treating gastric acid-related disorders. Recent studies have focused on its chemical properties, analytical detection methods, and potential implications in pharmaceutical quality control. This research brief synthesizes the latest findings to provide a comprehensive overview of its significance in the pharmaceutical and chemical biology fields.

Recent advancements in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled more precise quantification and characterization of Famotidine Related Compound B. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis highlighted a novel UPLC-MS/MS method capable of detecting this compound at concentrations as low as 0.1 ng/mL, significantly improving the sensitivity for impurity profiling in famotidine formulations.

In addition to analytical developments, research has explored the stability and degradation pathways of Famotidine Related Compound B under various environmental conditions. A 2024 investigation in Chemical & Pharmaceutical Bulletin revealed that oxidative stress and elevated temperatures accelerate its formation, emphasizing the need for stringent storage conditions in pharmaceutical manufacturing. These findings are critical for ensuring drug safety and compliance with regulatory standards such as ICH Q3B.

Emerging applications of Famotidine Related Compound B include its role as a reference standard in pharmacokinetic studies. A recent preclinical trial (2024) demonstrated its utility in tracing metabolic pathways of famotidine, offering insights into drug-drug interactions and bioavailability. This has implications for optimizing therapeutic regimens, particularly in polypharmacy scenarios.

Future research directions may focus on the compound's potential biological activities beyond its role as an impurity. Preliminary in vitro data suggest it may modulate cytochrome P450 enzymes, warranting further investigation into its pharmacodynamic properties. Collaborative efforts between academia and industry are expected to drive innovations in impurity characterization and control strategies.